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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of ammonium

sulfamate as a flame retardant for various materials. This document includes detailed

experimental protocols, quantitative data on performance, and a visualization of its mechanism

of action.

Introduction
Ammonium sulfamate, a white crystalline solid readily soluble in water, is an effective flame

retardant for cellulosic materials such as textiles, paper, and wood.[1][2] Its flame retardant

properties are attributed to its decomposition at elevated temperatures, releasing non-

combustible gases like ammonia and water vapor, which dilute flammable gases in the

combustion zone.[3] Additionally, it promotes the dehydration of cellulose, leading to increased

char formation, which acts as a protective barrier.[1][4] Ammonium sulfamate is considered an

eco-friendly option as it does not release toxic formaldehyde or corrosive gases.[4][5]

Quantitative Data on Flame Retardant Performance
The effectiveness of ammonium sulfamate as a flame retardant, both alone and in combination

with other chemicals, has been quantified using various standard tests. The following tables

summarize key performance data from cited research.
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Table 1: Flame Retardant Performance of Ammonium Sulfamate on Jute Fabric

Treatment
Concentration
(%)

Limiting
Oxygen Index
(LOI) (%)

Char Length
(cm)

Tenacity Loss
(%)

Untreated - 20.5 - -

Ammonium

Sulfamate (AS)
20 32 Minimized >15

Sulfamic Acid

(SA)
15 ~30 - Noticeable

Sulfamic Acid

(SA)
20 ~30 - Noticeable

AS + Urea 15 + 15 38 1 28-37

AS + Urea 10-20 + 10-15 31-38 - 28-37

Data sourced from Samanta, A. K., et al. (2015).[1][6]

Table 2: Flame Retardant Performance of Ammonium Sulfamate Formulations on Cotton

Fabric

Treatment
Concentration
(%)

Limiting
Oxygen Index
(LOI) (%)

Char Length
(cm)

Tenacity Loss
(%)

AS 24 - - -

SS 24 - - -

AS + SS 8 + 16 - - -

AS + SS 16 + 8 - - ~30

AS + SS + ZA 16 + 8 + 5 38.3 6.7 ~30
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AS: Ammonium Sulfamate, SS: Sodium Stannate, ZA: Zinc Acetate. Data sourced from a 2023

study on eco-friendly fire-retardant finishing.[4][5]

Table 3: Effect of Ammonium Sulfamate as a Paint Additive on Wood

Paint Type
Additive
Concentration

Effect on
Ignition Time

Effect on
Flame
Propagation
Rate

Effect on After-
Glow Time

Emulsion &

Gloss
Increasing Extended

Drastically

Reduced

Drastically

Reduced

Data sourced from Arinze, R. U., et al. (2016).[3][7]

Experimental Protocols
The following are detailed methodologies for the application and testing of ammonium

sulfamate as a flame retardant on textile materials.

Protocol for Flame Retardant Treatment of Cotton Fabric
(Pad-Dry-Cure Method)
This protocol is based on the double bath pad-dry-cure method described for treating cotton

fabric with a combination of ammonium sulfamate, sodium stannate, and zinc acetate.[4][5]

Materials:

Ammonium Sulfamate (AS)

Sodium Stannate (SS)

Zinc Acetate (ZA)

Distilled water

Cotton fabric samples
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Padding mangle

Drying oven

Curing oven

Procedure:

Preparation of Treatment Baths:

Bath 1: Prepare an aqueous solution of Ammonium Sulfamate (e.g., 16% w/v).

Bath 2: Prepare an aqueous solution of Sodium Stannate (e.g., 8% w/v) and Zinc Acetate

(e.g., 5% w/v).

Padding - First Bath:

Immerse a pre-weighed, scoured, and bleached cotton fabric sample in the first bath

(Ammonium Sulfamate solution).

Pass the fabric through a padding mangle set to a specific pressure to ensure uniform

uptake of the solution.

Drying:

Dry the treated fabric in a drying oven at a specified temperature (e.g., 80-100°C) until

completely dry.

Padding - Second Bath:

Immerse the dried fabric from the previous step into the second bath (Sodium Stannate

and Zinc Acetate solution).

Pass the fabric through the padding mangle again under the same pressure settings.

Drying and Curing:

Dry the fabric again in the drying oven.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1201201?utm_src=pdf-body
https://www.benchchem.com/product/b1201201?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cure the dried fabric in a curing oven at a higher temperature (e.g., 140-160°C) for a

specified duration (e.g., 3-5 minutes) to fix the flame retardant chemicals onto the fabric.

Post-Treatment:

Wash the cured fabric to remove any unreacted chemicals and then dry.

Protocol for Flame Retardancy Testing
Standardized tests are crucial for evaluating the effectiveness of flame retardant treatments.

3.2.1. Limiting Oxygen Index (LOI) Test (ASTM D2863)

The LOI test determines the minimum concentration of oxygen in an oxygen/nitrogen mixture

that will support the flaming combustion of a material.

Equipment:

LOI apparatus (includes a heat-resistant glass chimney, sample holder, and gas flow meters)

Ignition source (e.g., propane torch)

Procedure:

Sample Preparation: Prepare fabric samples of a specified size (e.g., 70-150 mm long, 6.5

mm wide).

Test Execution:

Mount the sample vertically in the holder inside the glass chimney.

Introduce a mixture of oxygen and nitrogen into the chimney at a known flow rate and

oxygen concentration.

Ignite the top edge of the sample with the ignition source.

Observe the burning behavior. If the sample burns for a specified time or length, the

oxygen concentration is too high. If it extinguishes, the oxygen concentration is too low.
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Adjust the oxygen concentration and repeat the test with new samples until the minimum

concentration required to sustain combustion is determined. This value is the LOI. A higher

LOI indicates better flame retardancy.[6]

3.2.2. Vertical Flammability Test (ASTM D6413)

This test evaluates the resistance of a material to ignition and continued burning after exposure

to a flame.

Equipment:

Vertical flammability chamber

Sample holder

Burner (e.g., Bunsen burner) with a specified flame height

Timer

Procedure:

Sample Preparation: Prepare fabric samples of a specified size (e.g., 300 mm x 75 mm).

Test Execution:

Mount the sample vertically in the holder within the test chamber.

Apply a standardized flame to the bottom edge of the sample for a specified time (e.g., 12

seconds).[6]

Remove the flame and record the following:

Afterflame time: The time the material continues to flame after the ignition source is

removed.

Afterglow time: The time the material continues to glow after the flame is extinguished.

Char length: The length of the damaged portion of the fabric.
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Mechanism of Action and Visualization
Ammonium sulfamate functions as a flame retardant through a combination of gas phase and

condensed phase mechanisms.

Gas Phase: Upon heating, ammonium sulfamate decomposes to release non-combustible

gases such as ammonia (NH₃) and water (H₂O).[1][3] These gases dilute the concentration

of flammable gases and oxygen in the vicinity of the burning material, thus inhibiting

combustion.[3]

Condensed Phase: The decomposition of ammonium sulfamate also produces acidic

species. These acids act as catalysts to promote the dehydration of cellulosic materials at

lower temperatures. This process accelerates the formation of a stable char layer.[1][4] This

char layer acts as an insulating barrier, shielding the underlying material from heat and

preventing the release of flammable volatile compounds.

The synergistic effect observed with compounds like urea is believed to enhance these

mechanisms. For instance, the combination of ammonium sulfamate and urea can lead to a

more efficient charring process.[1]

Gas Phase Mechanism

Condensed Phase Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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